Cas no 183507-99-5 (D-Norleucine,5-amino-6-fluoro-, (5R)-)

• Product Name: D-Norleucine,5-amino-6-fluoro-, (5R)-
• CAS No: 183507-99-5
• MF: C₆H₁₃FN₂O₂
• MW: 164.178025007248
• CID: 114118
• Update Time: 2024-01-24

D-Norleucine,5-amino-6-fluoro-, (5R)- Chemical and Physical Properties

Names and Identifiers

• D-Norleucine,5-amino-6-fluoro-, (5R)-
• D-Norleucine, 5-amino-6-fluoro-, (5R)- (9CI)

• Inchi： 1S/C6H13FN2O2/c7-3-4(8)1-2-5(9)6(10)11/h4-5H,1-3,8-9H2,(H,10,11)/t4-,5-/m1/s1
• InChI Key： PRNUWRQQLDXHRZ-RFZPGFLSSA-N
• SMILES： C(O)(=O)[C@@H](CC[C@@H](N)CF)N

Computed Properties

• Exact Mass: 164.09619
• Monoisotopic Mass: 164.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.2
• Topological Polar Surface Area: 89.3A^2

Experimental Properties

• PSA: 89.34